Cas no 1261936-73-5 (2-(4-chloro-3-methylphenyl)-4-fluorobenzoic Acid)

• Product Name: 2-(4-chloro-3-methylphenyl)-4-fluorobenzoic Acid
• CAS No: 1261936-73-5
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18320872
• CID: 1219649
• PubChem ID: 53226771
• Update Time: 2025-06-11

2-(4-chloro-3-methylphenyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)-4-fluorobenzoic Acid
• MFCD18320872
• 2-(4-Chloro-3-methylphenyl)-4-fluorobenzoic acid, 95%
• 1261936-73-5
• DTXSID00690389
• 4'-Chloro-5-fluoro-3'-methyl[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18320872
• Inchi： 1S/C14H10ClFO2/c1-8-6-9(2-5-13(8)15)12-7-10(16)3-4-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： QHIZVGMRBQPEMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 264.0353354g/mol
• Monoisotopic Mass: 264.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(4-chloro-3-methylphenyl)-4-fluorobenzoic Acid

Introduction to 2-(4-chloro-3-methylphenyl)-4-fluorobenzoic Acid (CAS No. 1261936-73-5)

2-(4-chloro-3-methylphenyl)-4-fluorobenzoic acid (CAS No. 1261936-73-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzoic acid derivatives, characterized by a benzene ring substituted with a carboxylic acid group and various halogen atoms. The presence of both chloro and fluoro substituents on the aromatic ring imparts distinct electronic and steric effects, making it a versatile scaffold for designing novel bioactive molecules.

The synthesis of 2-(4-chloro-3-methylphenyl)-4-fluorobenzoic acid involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The introduction of the chloro group at the 4-position and the methyl group at the 3-position of the phenyl ring requires meticulous control over reaction conditions to ensure high yield and purity. Additionally, the fluoro substituent at the 4-position of the benzoic acid moiety further complicates the synthesis, necessitating advanced methodologies such as palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. These synthetic strategies not only showcase the compound's structural complexity but also underscore its potential as a building block for more intricate molecules.

In recent years, 2-(4-chloro-3-methylphenyl)-4-fluorobenzoic acid has been extensively studied for its pharmacological properties. Its structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors, making it a promising candidate for drug development. Specifically, the combination of chloro, methyl, and fluoro substituents can modulate electron density and steric hindrance, which are critical factors in determining binding affinity to biological targets. This has led to its investigation in several therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 2-(4-chloro-3-methylphenyl)-4-fluorobenzoic acid is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The benzoic acid core provides a rigid structure that can interact with the active site of kinases, while the substituents at specific positions can fine-tune binding interactions. Preliminary studies have shown that derivatives of this compound can exhibit potent inhibitory activity against certain kinases, paving the way for further exploration in this direction.

Another area where 2-(4-chloro-3-methylphenyl)-4-fluorobenzoic acid has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and targeting inflammatory pathways has become a major focus in drug discovery. The structural motifs present in this compound can interact with inflammatory mediators and modulate immune responses. For instance, studies have suggested that it may inhibit the production of pro-inflammatory cytokines by interacting with specific signaling pathways. This makes it an attractive candidate for developing anti-inflammatory agents with improved efficacy and reduced side effects.

The chemical properties of 2-(4-chloro-3-methylphenyl)-4-fluorobenzoic acid also make it suitable for use as an intermediate in synthesizing more complex molecules. Its reactive sites allow for further functionalization through various chemical transformations, enabling researchers to create novel compounds with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where iterative optimization is often required to achieve desired pharmacological profiles. The ability to modify different parts of the molecule while maintaining its core structure provides chemists with a powerful toolset for designing next-generation therapeutics.

Recent advancements in computational chemistry have further enhanced the utility of 2-(4-chloro-3-methylphenyl)-4-fluorobenzoic acid as a drug-like scaffold. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action and potential side effects. These simulations have been instrumental in guiding synthetic efforts and optimizing lead compounds for clinical development. By leveraging computational methods alongside experimental data, scientists can accelerate the discovery process and bring new treatments to patients more efficiently.

The environmental impact of synthesizing and using 2-(4-chloro-3-methylphenyl)-4-fluorobenzoic acid is also an important consideration. As interest in sustainable chemistry grows, there is increasing pressure to develop synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to improve the efficiency of producing this compound, resulting in cleaner processes that align with global sustainability goals. These efforts not only enhance cost-effectiveness but also contribute to environmental stewardship by reducing the ecological footprint of chemical manufacturing.

In conclusion,2-(4-chloro-3-methylphenyl)-4-fluorobenzoic acid (CAS No. 1261936-73-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted applications. Its potential as a scaffold for developing kinase inhibitors, anti-inflammatory agents, and other therapeutic compounds underscores its importance in modern drug discovery. As research continues to uncover new insights into its pharmacological properties,this compound will likely play an increasingly vital role in addressing unmet medical needs worldwide.